Cas no 20201-24-5 (ethyl 3-methyl-2-oxobutanoate)

• Product Name: ethyl 3-methyl-2-oxobutanoate
• CAS No: 20201-24-5
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD00009122
• CID: 51485
• PubChem ID: 88406
• Update Time: 2025-05-26

ethyl 3-methyl-2-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methyl-2-oxobutanoate
• Ketovaline ethyl ester
• Ethyl dimethylpyruvate
• Ethyl 2-methyl-2-oxobutyrate
• Ethyl 2-oxo-3-methylbutanoate
• Ethyl 3-methyl-2-oxobutyrate
• 3-methyl-2-oxo-butyric acid ethyl ester
• ethyl 2-oxo-3-methylbutyrate
• ethyl ester of 3-methyl-2-oxo-butanioc acid
• i-PrCOCO2Et
• Butyricacid, 3-methyl-2-oxo-, ethyl ester (6CI,7CI,8CI)
• 3-Methyl-2-oxobutanoic acidethyl ester
• Ethylisopropylglyoxylate
• Ethyl a-ketoisovalerate
• Ethyl3-methyl-2-oxobutanoate
• CKTYYUQUWFEUCO-UHFFFAOYSA-N
• Butanoic acid, 3-methyl-2-oxo-, ethyl ester
• PubChem18179
• ethyl-3-methyl-2-oxobutanoate
• ethyl 3-methyl-2-oxo-butanoate
• Ethyl 3-methyl-2-oxobutanoate #
• Z
• CS-0151907
• PLD5SDR4SK
• Ethyl 3-methyl-2-oxobutyrate, 97%
• SCHEMBL166879
• CHEMBL172106
• DTXSID20174050
• AS-77384
• EINECS 243-587-0
• SY027369
• A814329
• J-013123
• FT-0637958
• EN300-20843
• ETHYL3-METHYL-2-OXOBUTYRATE
• 20201-24-5
• MFCD00009122
• NS00026548
• J-520889
• AKOS000120796
• DB-045129
• ethyl 3-methyl-2-oxobutanoate

• MDL： MFCD00009122
• Inchi： 1S/C7H12O3/c1-4-10-7(9)6(8)5(2)3/h5H,4H2,1-3H3
• InChI Key： CKTYYUQUWFEUCO-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)C)=O)=O

Computed Properties

• Exact Mass: 144.07900
• Monoisotopic Mass: 144.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not available
• Density: 0.989 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 62 °C/11 mmHg(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Refractive Index: n20/D 1.410(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 43.37000
• LogP: 0.77460
• Solubility: Not available

ethyl 3-methyl-2-oxobutanoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3272
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16
• HazardClass：3.2
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 3-methyl-2-oxobutanoate

Ethyl 3-Methyl-2-Oxobutanoate (CAS No. 20201-24-5): A Versatile Ester in Modern Chemistry and Industry

Ethyl 3-methyl-2-oxobutanoate (CAS No. 20201-24-5), also known as ethyl 2-oxo-3-methylbutyrate, is a highly functionalized ester with significant applications in organic synthesis, flavor and fragrance industries, and pharmaceutical intermediates. Its molecular structure, featuring both keto and ester functional groups, makes it a valuable building block for complex chemical transformations. This compound is often referred to by its synonyms, such as 3-methyl-2-oxobutanoic acid ethyl ester or ethyl 3-methyl-2-oxobutyrate, highlighting its versatility in scientific literature and industrial catalogs.

The growing interest in ethyl 3-methyl-2-oxobutanoate is driven by its role in sustainable chemistry and green synthesis. Researchers are increasingly exploring its use in biocatalytic processes, where enzymes are employed to produce chiral intermediates for pharmaceuticals. This aligns with the global trend toward eco-friendly chemical manufacturing, a topic frequently searched in academic and industrial circles. Questions like *"How is ethyl 3-methyl-2-oxobutanoate used in asymmetric synthesis?"* or *"What are the biodegradable alternatives for traditional ester solvents?"* reflect the compound's relevance in contemporary discussions.

In the flavor and fragrance industry, ethyl 3-methyl-2-oxobutanoate is prized for its fruity, apple-like aroma. It is a key ingredient in synthetic flavor formulations, catering to the demand for natural-identical compounds in food and beverage products. With consumers increasingly scrutinizing ingredient labels, terms like *"clean-label flavors"* and *"synthetic vs. natural esters"* are trending in search engines. This ester's ability to mimic natural flavors while offering cost-effective production scalability makes it a staple in product development.

From a technical perspective, the compound's physical and chemical properties are critical for its applications. It exhibits a boiling point of approximately 160–165°C and a density of ~1.02 g/cm³, making it suitable for distillation-based purification. Its solubility in organic solvents and moderate polarity enable its use in reactions like Claisen condensations or Michael additions, which are frequently discussed in organic chemistry forums. Searches for *"ethyl 3-methyl-2-oxobutanoate NMR spectrum"* or *"safety data sheet for CAS 20201-24-5"* indicate user interest in its analytical and handling protocols.

Innovations in catalysis and process optimization have further elevated the importance of ethyl 3-methyl-2-oxobutanoate. For instance, its incorporation into continuous flow reactors—a hot topic in process chemistry—demonstrates how traditional compounds can adapt to cutting-edge technologies. Queries such as *"flow chemistry applications of keto esters"* or *"scaling up ester production"* underscore the intersection of this compound with modern engineering challenges.

In summary, ethyl 3-methyl-2-oxobutanoate (CAS No. 20201-24-5) is a multifaceted compound bridging academia and industry. Its utility in green chemistry, flavor science, and pharmaceutical synthesis ensures its enduring relevance. By addressing frequently searched topics like *"biodegradable esters"* or *"ester synthesis mechanisms"*, this article aims to provide a comprehensive yet accessible resource for chemists, manufacturers, and enthusiasts alike.